Cas no 1251553-54-4 (1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide)
1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide
- 4-Piperidinecarboxamide, 1-[6-(4-ethylphenoxy)-4-pyrimidinyl]-N-(2-pyridinylmethyl)-
- 1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide
- 1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide
- F3406-6419
- AKOS005741991
- 1-(6-(4-ethylphenoxy)pyrimidin-4-yl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide
- 1251553-54-4
-
- Inchi: 1S/C24H27N5O2/c1-2-18-6-8-21(9-7-18)31-23-15-22(27-17-28-23)29-13-10-19(11-14-29)24(30)26-16-20-5-3-4-12-25-20/h3-9,12,15,17,19H,2,10-11,13-14,16H2,1H3,(H,26,30)
- InChI Key: QDIALQYVCXIBMG-UHFFFAOYSA-N
- SMILES: N1(C2C=C(OC3=CC=C(CC)C=C3)N=CN=2)CCC(C(NCC2=NC=CC=C2)=O)CC1
Computed Properties
- Exact Mass: 417.21647512g/mol
- Monoisotopic Mass: 417.21647512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 80.2Ų
Experimental Properties
- Density: 1.208±0.06 g/cm3(Predicted)
- Boiling Point: 668.7±55.0 °C(Predicted)
- pka: 14.24±0.20(Predicted)
1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-6419-2μmol |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-5μmol |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-10μmol |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-20μmol |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-1mg |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-2mg |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-3mg |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-4mg |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-5mg |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6419-10mg |
1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(pyridin-2-yl)methyl]piperidine-4-carboxamide |
1251553-54-4 | 10mg |
$79.0 | 2023-09-10 |
1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide
Comprehensive Overview of 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide (CAS No. 1251553-54-4)
The compound 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide (CAS No. 1251553-54-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features combining pyrimidine, piperidine, and pyridine moieties, this compound exhibits promising potential in drug discovery and medicinal chemistry applications.
Recent trends in AI-driven drug discovery have highlighted the importance of such complex heterocyclic compounds, as they often serve as key building blocks for targeted therapies. The presence of both hydrogen bond acceptors and donors in 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide makes it particularly interesting for researchers exploring protein-ligand interactions and structure-activity relationships.
From a physicochemical properties perspective, this compound demonstrates moderate lipophilicity, which is crucial for bioavailability optimization in drug development. The 4-ethylphenoxy substituent contributes to enhanced membrane permeability, while the pyridin-2-ylmethyl group offers potential for selective target engagement. These characteristics make CAS No. 1251553-54-4 particularly valuable in the design of CNS-active compounds and kinase inhibitors.
In the context of current pharmaceutical research trends, this compound aligns well with the growing interest in small molecule therapeutics for neurological disorders and oncology. The structural complexity of 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide allows for multiple points of modification, making it an attractive scaffold for medicinal chemistry optimization programs.
The synthetic accessibility of this compound has been improved in recent years through advances in transition metal-catalyzed coupling reactions, particularly those involving pyrimidine derivatives. This has significant implications for scale-up production in pharmaceutical development, addressing one of the key challenges in bringing novel therapeutics to market.
From a drug metabolism perspective, preliminary studies suggest that the piperidine-4-carboxamide core provides metabolic stability while allowing for controlled clearance. This balance is crucial for achieving optimal pharmacokinetic profiles in candidate drugs. Researchers are particularly interested in how the ethylphenoxy-pyrimidine moiety influences cytochrome P450 interactions and potential drug-drug interactions.
In the field of computational chemistry, 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide has been the subject of numerous molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These computational approaches have helped identify potential therapeutic targets and optimize the compound's binding affinity to various biological receptors.
The commercial availability of CAS No. 1251553-54-4 has increased in response to growing demand from pharmaceutical research organizations and academic institutions. Current market analysis indicates steady growth in the fine chemicals sector for such specialized intermediates, driven by the expanding drug discovery pipeline worldwide.
Quality control standards for 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide typically require high-purity specifications (>98%) with comprehensive analytical characterization including HPLC, NMR, and mass spectrometry verification. These stringent requirements reflect the compound's importance in preclinical research and early-stage drug development.
Future research directions for this compound are likely to focus on its potential applications in personalized medicine approaches, particularly in combination with biomarker identification technologies. The versatility of the pyrimidine-piperidine-pyridine scaffold suggests it may find utility across multiple therapeutic areas as research into its biological activity continues to evolve.
Environmental and green chemistry considerations are also being applied to the synthesis of 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide, with efforts underway to develop more sustainable production methods that reduce organic solvent waste and improve atom economy.
In summary, 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide (CAS No. 1251553-54-4) represents a valuable chemical entity with broad potential in medicinal chemistry and pharmaceutical development. Its unique structural features and demonstrated biological relevance position it as an important compound in contemporary drug discovery research, with applications that may extend to multiple therapeutic areas as scientific understanding of its properties continues to advance.
1251553-54-4 (1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)